Cas no 127680-86-8 (4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile)

• Product Name: 4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile
• CAS No: 127680-86-8
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD08062860
• CID: 833811
• PubChem ID: 14640847
• Update Time: 2025-11-02

4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidin-1-yl)picolinonitrile
• 2-Cyano-4-(pyrrolidin-1-yl)pyridine
• 4-(1-pyrrolidinyl)-2-Pyridinecarbonitrile
• 4-pyrrolidin-1-ylpyridine-2-carbonitrile
• 4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile
• ACMC-209bcu
• AGN-PC-0022DJ
• AM717
• ANW-18988
• CTK8A9947
• MolPort-012-884-874
• MFCD08062860
• DTXSID70562488
• CFA68086
• DB-062606
• 127680-86-8
• SB52888
• BS-20565
• E76173
• 2-Pyridinecarbonitrile, 4-(1-pyrrolidinyl)-
• AKOS011781001
• CS-0188080

• MDL： MFCD08062860
• Inchi： 1S/C10H11N3/c11-8-9-7-10(3-4-12-9)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2
• InChI Key： WHINRMKPWMUVEJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(C#N)C=2)CCCC1

Computed Properties

• Exact Mass: 173.09543
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile

4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile (CAS 127680-86-8): A Versatile Chemical Building Block for Modern Research

In the ever-evolving landscape of chemical research, 4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile (CAS 127680-86-8) has emerged as a compound of significant interest. This heterocyclic organic molecule, featuring both pyridine and pyrrolidine moieties, serves as a crucial building block in pharmaceutical development and material science applications. Researchers frequently search for "4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile synthesis" or "CAS 127680-86-8 applications," reflecting the growing demand for this specialized chemical.

The molecular structure of 4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile combines the electron-rich nature of pyrrolidine with the aromatic characteristics of pyridine, creating unique electronic properties that make it valuable in drug discovery. Current trends in medicinal chemistry show increased interest in "nitrogen-containing heterocycles for drug design," positioning this compound as particularly relevant. Its carbonitrile group offers excellent potential for further chemical modifications, answering frequent queries about "versatile pyridine derivatives" in research forums.

From a synthetic chemistry perspective, 127680-86-8 demonstrates remarkable stability under various reaction conditions, making it suitable for multi-step synthetic routes. Laboratory professionals often inquire about "handling 4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile" and "storage conditions for CAS 127680-86-8," highlighting practical considerations in research settings. The compound's solubility profile in common organic solvents addresses another common search term: "solubility of pyridine-carbonitrile derivatives."

In pharmaceutical applications, 4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile serves as a precursor for numerous biologically active molecules. Recent publications reveal its use in developing kinase inhibitors, responding to the hot topic of "targeted cancer therapies." The pyrrolidine-pyridine scaffold appears in several drug candidates under investigation for neurological disorders, connecting to popular searches about "CNS-active compounds" and "blood-brain barrier permeable molecules."

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Recent advancements in green chemistry have explored sustainable synthesis routes for 127680-86-8, responding to industry demands for "eco-friendly chemical production." The development of catalytic methods for its preparation connects with searches for "atom-efficient synthetic protocols." These innovations position 4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile as a compound meeting both performance and sustainability criteria in modern research.

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Looking forward, 4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile continues to attract attention in cutting-edge research areas. Its potential applications in photopharmacology (a trending topic searched as "light-activated pharmaceuticals") and as a ligand in catalysis (often queried as "nitrogen ligand design") suggest expanding utility. The compound's balanced lipophilicity, a property frequently examined in "drug-like molecule characteristics" searches, further enhances its pharmaceutical relevance.

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In summary, 4-(Pyrrolidin-1-yl)pyridine-2-carbonitrile (CAS 127680-86-8) represents a multifaceted research tool with applications spanning medicinal chemistry, materials science, and synthetic methodology. Its ability to address current scientific challenges—from "targeted drug design" to "advanced material development"—ensures its continued relevance in laboratories worldwide. As research trends evolve, this compound's unique combination of structural features and reactivity will likely inspire new applications and synthetic innovations in the coming years.